6-(p-tolyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 6-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C14H12N2/c1-10-2-4-11(5-3-10)13-7-6-12-8-9-15-14(12)16-13/h2-9H,1H3,(H,15,16)
• InChI Key: RVCHWIGYTCNPDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C2)C=CN3
• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol

Description

6-(p-tolyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Building Block for Synthesis of Derivatives : It serves as a versatile building block for synthesizing 4-substituted 7-azaindole derivatives, utilized in various chemical processes (Figueroa‐Pérez et al., 2006).

• Pharmaceuticals and Antimicrobials : Its structural relatives, like 6,7-Dihydro-5H-cyclopenta[b] pyridine, find applications in pharmaceuticals, bactericides, antimicrobials, plant protection agents, synthetic resins, antioxidants, and plastics (Fu Chun, 2007).

• Synthesis of Alkyl and Aryl Substituted Derivatives : It's used in synthesizing various compounds, including 2-, 3-, and 4-alkyl and -aryl substituted derivatives (Herbert & Wibberley, 1969).

• Biological Activities : Derivatives like Pyrrolo[3,4-c]pyridine exhibit biological activities such as analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor activities, also used in treating diseases of the nervous and immune systems (Wójcicka & Redzicka, 2021).

• Crystal Structure and Stability : It forms a shiny green crystalline solid with a stable crystal structure, significantly stabilized by hydrogen interactions (Khajuria et al., 2017).

• Synthons for Fused Heterocycles : Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives are utilized as synthons for creating fused heterocycles (El-Nabi, 2004).

• Formation of Complexes with Metals : Compounds like 2,6-bis(1H-pyrrolo[2,3-b]pyridin-1-yl)pyridine can react with iron(III) and copper(II) salts to form complexes and tetrachloridoferrates (Collins et al., 2007).

• Anticancer Activity : Certain pyrrolyl-pyridine heterocyclic compounds have shown potential anticancer activity, with significant effects on human cervical and breast cancer cell lines (Mallisetty et al., 2023).

• Synthesis of Alkyl and Aryl Substituted Imidazopyrrolopyridines : The 1H-imidazo-[1,2-]pyrrolo[3,2-e]pyridine system is useful for synthesizing various such compounds (Bancroft et al., 1977).

• Fungicidal Activity : Derivatives like 7-azaindole exhibit considerable fungicidal activity against Pyricularia oryzae, a fungus causing rice blast (Minakata et al., 1997).